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Compound of Interest

Compound Name:
Methyl 3-amino-2-hydroxy-5-

methylbenzoate

CAS No.: 70978-07-3

Cat. No.: B1315120

Get Quote

Abstract & Retrosynthetic Analysis
This application note details the laboratory-scale synthesis of Methyl 3-amino-2-hydroxy-5-
methylbenzoate, a functionalized salicylate building block used in the development of

heterocyclic pharmaceutical intermediates. The synthetic pathway utilizes 5-methylsalicylic acid

(p-cresotic acid) as the starting material. The strategy relies on the strong ortho-directing effect

of the phenolic hydroxyl group to install a nitro group at the 3-position, followed by esterification

and reduction.

Retrosynthetic Logic:

Functionalization (Reduction): The amino group is generated via the chemoselective

reduction of a nitro precursor (Methyl 3-nitro-5-methylsalicylate).

Regioselective Nitration: The 3-nitro functionality is introduced via electrophilic aromatic

substitution (EAS).[1] The presence of the 5-methyl group blocks the para position relative to
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the hydroxyl, forcing nitration to the ortho (3-position) due to the synergistic directing effects

of the hydroxyl (activator, o,p-director) and the carboxyl (deactivator, m-director).

Esterification: The methyl ester is formed via standard Fischer esterification, which can be

performed either before or after nitration. This protocol performs esterification first to improve

solubility in organic solvents for the subsequent nitration step.

Safety & Handling Protocol
WARNING: This protocol involves the use of concentrated acids and exothermic reactions.

Nitration Risks: The nitration step involves concentrated nitric and sulfuric acids.[1][2] This

reaction is highly exothermic.[3] Strict temperature control (<10 °C) is mandatory to prevent

thermal runaway or polynitration.

Chemical Handling: Methanol is flammable and toxic. Nitric acid is a strong oxidizer. Work

must be performed in a functioning chemical fume hood.

PPE: Standard personal protective equipment (chemical-resistant gloves, safety goggles, lab

coat) is required.

Experimental Protocols
Step 1: Synthesis of Methyl 5-methylsalicylate
Objective: Convert 5-methylsalicylic acid to its methyl ester to protect the carboxylic acid and

modulate solubility.

Reagent Role Equiv. Notes

5-Methylsalicylic acid Substrate 1.0 Solid, white/off-white

Methanol (MeOH) Solvent/Reagent Excess Anhydrous preferred

Sulfuric Acid (H₂SO₄) Catalyst 0.1-0.2 Concentrated (98%)

Sodium Bicarbonate Quench N/A Saturated aq. solution

Procedure:
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Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5-

methylsalicylic acid (10.0 g, 65.7 mmol) in Methanol (50 mL).

Catalyst Addition: Slowly add concentrated H₂SO₄ (2.0 mL) dropwise. Note: Exothermic

dissolution.

Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 65 °C) for 8–12

hours. Monitor conversion by TLC (Hexane:EtOAc 8:2).

Workup: Cool to room temperature. Concentrate the solvent to ~1/3 volume under reduced

pressure. Pour the residue into ice-water (100 mL).

Extraction: Extract with Dichloromethane (DCM) (3 x 50 mL). Wash the combined organic

layer with saturated NaHCO₃ (to remove unreacted acid) and brine.

Isolation: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield Methyl 5-

methylsalicylate as a colorless to pale yellow oil/solid.

Yield Expectation: 90–95%.

Step 2: Regioselective Nitration to Methyl 3-nitro-5-
methylsalicylate
Objective: Introduce the nitro group at the 3-position.

Reagent Role Equiv. Notes

Methyl 5-

methylsalicylate
Substrate 1.0 From Step 1

Nitric Acid (HNO₃) Electrophile Source 1.05
65-70% or fuming

(adjust equiv)

Acetic Acid (AcOH) Solvent N/A Glacial

Acetic Anhydride

(Ac₂O)
Dehydrating Agent Optional Enhances reactivity
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Procedure:

Preparation: Dissolve Methyl 5-methylsalicylate (10.0 g, 60.2 mmol) in Glacial Acetic Acid

(40 mL) in a flask equipped with a thermometer and an ice-salt bath. Cool to 0–5 °C.

Nitration: Prepare a solution of HNO₃ (4.2 mL, ~1.05 equiv) in Acetic Acid (10 mL). Add this

mixture dropwise to the substrate solution, maintaining the internal temperature below 10 °C.

Mechanistic Note: The -OH group activates the ring. The 5-methyl blocks the para

position. The 3-position is the only electronically and sterically favored site for electrophilic

attack.

Reaction: Allow the mixture to stir at 0–5 °C for 1 hour, then slowly warm to room

temperature over 2 hours.

Quench: Pour the reaction mixture onto crushed ice (200 g). The product should precipitate

as a yellow solid.

Purification: Filter the solid. Wash with cold water to remove acid traces. Recrystallize from

Ethanol/Water if necessary to remove any 6-nitro isomer (minor byproduct).

Yield Expectation: 70–80%.

Step 3: Reduction to Methyl 3-amino-2-hydroxy-5-
methylbenzoate
Objective: Reduce the nitro group to the primary amine.
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Reagent Role Equiv. Notes

Methyl 3-nitro-5-

methylsalicylate
Substrate 1.0 From Step 2

Hydrogen (H₂) Reductant Excess
Balloon or low

pressure (1-3 atm)

Pd/C (10%) Catalyst 5-10 wt%
Wet support preferred

for safety

Ethanol/EtOAc Solvent N/A Reaction medium

Alternative (Chemical Reduction): Iron powder (3 equiv) in dilute Acetic Acid/Ethanol reflux can

be used if hydrogenation equipment is unavailable.

Procedure (Catalytic Hydrogenation):

Setup: In a hydrogenation vessel (or heavy-walled flask), dissolve the nitro intermediate (5.0

g) in Ethanol (50 mL) and Ethyl Acetate (10 mL).

Catalyst: Carefully add 10% Pd/C (0.5 g) under an inert atmosphere (Nitrogen or Argon) to

prevent ignition of solvent vapors.

Reduction: Purge the vessel with Hydrogen gas. Stir vigorously under H₂ atmosphere

(balloon pressure is usually sufficient) at room temperature for 4–6 hours.

Monitoring: Monitor by TLC (the amine will be more polar and may fluoresce).

Workup: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with

Ethanol.

Isolation: Concentrate the filtrate under reduced pressure. The product, Methyl 3-amino-2-
hydroxy-5-methylbenzoate, typically solidifies upon standing or trituration with hexanes.

Characterization: ¹H NMR should show the disappearance of the nitro-shifted aromatic

protons and the appearance of a broad NH₂ signal.
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Analytical Data Summary (Expected)
Parameter Value/Observation

Appearance Off-white to beige crystalline solid

Melting Point 72–74 °C [Ref 1]

¹H NMR (DMSO-d₆)

δ ~2.20 (s, 3H, Ar-CH₃), 3.85 (s, 3H, O-CH₃),

6.8–7.2 (m, 2H, Ar-H), ~5.0 (br s, 2H, NH₂),

~10.5 (s, 1H, OH).

Mass Spec (ESI) [M+H]⁺ Calc: 182.08, Found: 182.1

Process Logic & Pathway Visualization
The following diagram illustrates the chemical workflow, highlighting the critical regiospecificity

of the nitration step.

Regioselectivity Logic

5-Methylsalicylic Acid
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(H2, Pd/C or Fe/AcOH)
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Methyl blocks Para (Pos 5)
COOH directs Meta (Pos 3)
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Figure 1: Synthetic workflow for Methyl 3-amino-2-hydroxy-5-methylbenzoate illustrating the

protection, substitution, and reduction sequence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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